Cas no 1489321-77-8 (3-hydroxy-3-(4-methylcyclohexyl)propanoic acid)

• Product Name: 3-hydroxy-3-(4-methylcyclohexyl)propanoic acid
• CAS No: 1489321-77-8
• Molecular Formula: C₁₀H₁₈O₃
• Molecular Weight: 186.248123645782
• CID: 5824765
• PubChem ID: 65906254

3-hydroxy-3-(4-methylcyclohexyl)propanoic acid Properties

Names and Identifiers

• Cyclohexanepropanoic acid, β-hydroxy-4-methyl-
• 3-hydroxy-3-(4-methylcyclohexyl)propanoic acid
• 1489321-77-8
• AKOS015247672
• EN300-1837894
• CS-0345670

• InChIKey： GVYNKJVBUMGHSF-UHFFFAOYSA-N
• Inchi： 1S/C10H18O3/c1-7-2-4-8(5-3-7)9(11)6-10(12)13/h7-9,11H,2-6H2,1H3,(H,12,13)
• SMILES： C1(C(O)CC(O)=O)CCC(C)CC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 186.125594432g/mol
• Heavy Atom Count: 13
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Boiling Point: 332.6±25.0 °C(Predicted)
• pka: 4.36±0.10(Predicted)
• Density: 1.091±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids